Cas no 55726-47-1 (Enocitabine)
Enocitabine is a nucleoside analog, which is an effective DNA replication inhibitor and DNA strand terminator Enocitabine inhibits the replication of human cytomegalovirus and has anti leukemia and antiviral activities
Enocitabine structure
Enocitabine Properties
Names and Identifiers
-
- Enocitabine
- N-[1-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]docosanamide
- N-(1-BETA-D-ARABINOFURANOSYL-1,2-DIHYDRO-2-OXO-4-PYRIMIDINYL)DOCOSANAMIDE
- BEHENOYLCYTOSINE ARABINOSIDE
- BH-AC
- ENOCITABINE ANTINEOPLASTIC DRUGS
- n(sup4)-behenoylcytosinearabinoside
- N4-Behenoylcytosine arabinoside
- SUNRABIN
- Enocitabina [INN-Spanish]
- Enocitabinum
- BRD-K32007074-001-02-9
- N-(1-.BETA.-D-ARABINOFURANOSYL-1,2-DIHYDRO-2-OXO-4-PYRIMIDINYL)DOCOSANAMIDE
- Enocitabinum [INN-Latin]
- ENOCITABINE [MART.]
- NSC-239336
- CAS-55726-47-1
- BRN 0772101
- N-[1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]docosanamide
- Tox21_112513
- 55726-47-1
- NSC 239336
- A830776
- N-(1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)docosanamide
- UNII-9YVR68W306
- Docosanamide, N-(1-beta-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-
- DTXCID4026682
- ENOCITABINE [INN]
- N(sup 4)-Behenoyl-1-beta-D-arabinofuranosylcytosine
- N-{1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}docosanamide
- Enocitabine [INN:JAN]
- DTXSID6046682
- 9YVR68W306
- SCHEMBL7962
- CHEMBL2106589
- NCGC00167515-03
- CS-0082897
- N(sup 4)-Behenoylcytosine arabinoside
- ENOCITABINE [WHO-DD]
- CHEBI:31537
- HY-123523
- Enocitabine (JAN/INN)
- BHAC
- n4-behenoyl-1-beta-d-arabinofuranosylcytosine
- Sunrabin (TN)
- Q5379350
- SCHEMBL21051876
- EX-A2055
- AKOS016014098
- ENOCITABINE [MI]
- NCGC00167515-01
- Enocitabina
- D01633
- ENOCITABINE [JAN]
- N(4)-behenoyl-1-beta-arabinofuranosylcytosine
- Sunrabin
- Behenoylcytosine arabinoside
- SBI-0654125.0001
- enocitabine
- N-(1-beta-D-Arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)docosanamide
- Docosanamide,N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-
- BRD-K32007074-001-01-1
- +Expand
-
- MFCD00866294
- SAMRUMKYXPVKPA-UHFFFAOYSA-N
- InChI=1S/C31H55N3O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-27(36)32-26-22-23-34(31(39)33-26)30-29(38)28(37)25(24-35)40-30/h22-23,25,28-30,35,37-38H,2-21,24H2,1H3,(H,32,33,36,39)
- CCCCCCCCCCCCCCCCCCCCCC(N=C1C=CN(C(N1)=O)C2C(O)C(O)C(O2)CO)=O
Computed Properties
- 565.40900
- 4
- 9
- 23
- 565.40908648g/mol
- 40
- 774
- 0
- 4
- 0
- 0
- 0
- 1
- 9.2
- 132Ų
Experimental Properties
- 5.68820
- 133.91000
- 1.7800 (estimate)
- 630.87°C (rough estimate)
- 141-142°C
- Not available
- Not available
- 70° (c=1, in THF,22 °C)
- 1.0967 (rough estimate)
Enocitabine Price
Enocitabine Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier
(CAS:55726-47-1)
ZHAO JING LI
17558870519
sales02@chemsoon.com
Enocitabine Related Literature
-
Naila Arshad,Muhammad Sultan Irshad,Misbah Sehar Abbasi,Saif Ur Rehman,Iftikhar Ahmed,M. Qasim Javed,Shafiq Ahmad,Mohamed Sharaf,Muhammad Dzulqarnain Al Firdausi RSC Adv., 2021,11, 4327-4338
-
Atsuharu Inoue,Hitoshi Tamagawa,Yuya Oaki,Sadahito Aoshima,Hiroaki Imai J. Mater. Chem. B, 2015,3, 3604-3608
-
Xinlu Zhou,Kongshuang Zhao Phys. Chem. Chem. Phys., 2017,19, 20559-20572
-
Michael Franz,Frank Neese,Sabine Richert Chem. Sci., 2022,13, 12358-12366
-
5. A cleavable azide resin for direct click chemistry mediated enrichment of alkyne-labeled proteins†Lennart Lykke,Niels Gregersen,Karl Anker Jørgensen,Mogens Johannsen Chem. Commun., 2014,50, 12098-12100
-
6. Back cover
-
Yong-liang Liu,Ning Kang,Xue-bin Ke,Dong Wang,Hong-jun Wang RSC Adv., 2016,6, 27395-27403
-
Gabriel Gauci,David C. Magri RSC Adv., 2022,12, 35270-35278
-
Tuan-Jie Li,Hong-Mei Yin,Chang-Sheng Yao,Xiang-Shan Wang,Bo Jiang,Shu-Jiang Tu Chem. Commun., 2012,48, 11966-11968
Recommended suppliers
Amadis Chemical Company Limited
(CAS:55726-47-1)Enocitabine
99%
250mg
872.0